2-Aminothiazole-5-sulfonamide

• IUPAC Name: 2-amino-1,3-thiazole-5-sulfonamide
• InChI: InChI=1S/C3H5N3O2S2/c4-3-6-1-2(9-3)10(5,7)8/h1H,(H2,4,6)(H2,5,7,8)
• InChI Key: VGYHEIFRKKUZTD-UHFFFAOYSA-N
• Canonical SMILES: C1=C(SC(=N1)N)S(=O)(=O)N
• Molecular Formula: C3H5N3O2S2
• DSSTOX Substance ID: DTXSID40620781
• Molecular Weight: 179.2 g/mol
• CAS RN: 63735-95-5

Description

2-Aminothiazole-5-sulfonamide is a compound that belongs to the class of organic medicinal compounds known as 2-aminothiazoles. This scaffold has emerged as a promising structure in medicinal chemistry and drug discovery research. It is a fundamental part of some clinically applied anticancer drugs such as dasatinib and alpelisib.

Synthesis Analysis

2-Aminothiazoles are often produced by the condensation of thiourea and an alpha-halo ketone. In an adaptation of the Robinson-Gabriel synthesis, a 2-acylamino-ketone reacts with phosphorus pentasulfide.

Molecular Structure Analysis

The 2-aminothiazole scaffold is one of the characteristic structures in drug development. This nucleus is a fundamental part of some clinically applied anticancer drugs.

Chemical Reactions Analysis

A new series of 2-aminothiazole derivatives was designed and prepared as phosphodiesterase type 5 (PDE5) regulators and COX-1/COX-2 inhibitors. The screening of the synthesized compounds for PDE5 activity was carried out using sildenafil as a reference drug.

Scientific Research Applications

Cancer Treatment

2-Aminothiazole derivatives have shown potent and selective inhibitory activity against a wide range of human cancerous cell lines, including breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate cancers. .

Antibacterial and Antifungal Agents

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Anti-HIV Activity

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Antioxidant Properties

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Antitumor Applications

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Anthelmintic and Schistosomicidal Drugs

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Anti-inflammatory & Analgesic Agents

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Estrogen Receptor Ligands

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Mechanism of Action

Target of Action

2-Aminothiazole-5-sulfonamide exhibits its potent and selective nanomolar inhibitory activity against a wide range of human cancerous cell lines such as breast, leukemia, lung, colon, CNS, melanoma, ovarian, renal, and prostate . It has also been prepared as phosphodiesterase type 5 (PDE5) regulators and COX-1/COX-2 inhibitors .

Mode of Action

2-Aminothiazole-5-sulfonamide, as a derivative of 2-aminothiazole, competes with para-aminobenzoic acid (PABA) for incorporation into folic acid . This action illustrates the principle of selective toxicity where some difference between mammal cells and bacterial cells is exploited . All cells require folic acid for growth .

Biochemical Pathways

The compound’s interaction with its targets leads to changes in several biochemical pathways. For instance, 2-aminothiazole derivatives have been reported as potential therapy for neuroinflammatory and neurodegenerative diseases . They produce an anti-inflammatory and neuroprotective action by enhancing the expression of nitric oxide synthases and in the accumulation of cGMP, in addition to activating protein kinase G (PKG), which play an important role in the development of several neurodiseases, such as Alzheimer’s disease (AD), Parkinson’s disease (PD), and multiple sclerosis (MS) .

Result of Action

The result of the action of 2-Aminothiazole-5-sulfonamide is the inhibition of the growth of various human cancerous cell lines . In addition, it has been found to have a complete inhibitory effect on PDE5 (100%) at 10 μM without causing hypotension .

Safety and Hazards

For safety and hazards information, it’s best to refer to the Material Safety Data Sheet (MSDS) of the compound.

Future Directions

2-Aminothiazole derivatives have shown promise in the field of oncology-related drug discovery. They have several biological activities, making them act as an anticancer, antioxidant, antimicrobial, and anti-inflammatory agent, among other things. The information will be useful for future innovation.